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Compound of Interest

Compound Name: Phenyl nitrate

cat. No.: B8626914

Disclaimer: The following guidance is based on the general properties and hazards of nitrate
compounds and, more specifically, on data available for phenylmercuric nitrate. Safety Data
Sheets (SDS) for a compound simply named "phenyl nitrate" are not readily available, and
search results consistently point to phenylmercuric nitrate, an organomercury compound with
high toxicity. It is imperative to consult with your institution's Environmental Health and Safety
(EHS) department and a licensed hazardous waste disposal company for specific disposal
instructions tailored to your situation. Never attempt to dispose of this chemical without expert
guidance.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals, focusing on proper operational and disposal plans for
materials identified as phenyl nitrate, with a strong emphasis on the hazards associated with
phenylmercuric nitrate.

Immediate Safety and Handling Precautions

Given the high probability of "phenyl nitrate" referring to phenylmercuric nitrate, it must be
handled as a highly hazardous substance. Phenylmercuric nitrate is toxic if swallowed, causes
severe skin burns and eye damage, and is very toxic to aquatic life.[1][2][3][4]

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.[1]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-
toe shoes.[1][2] Contaminated clothing should be removed immediately and washed before
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reuse.[2][4]

o Respiratory Protection: Work in a well-ventilated fume hood.[5] If there is a risk of inhalation
of dust or aerosols, use a NIOSH-approved respirator.[1]

Hazard Identification and Classification

The following table summarizes the hazard classifications for phenylmercuric nitrate according
to the Globally Harmonized System (GHS) and other regulatory information.

Hazard Category Classification Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.[2][3]
) ] o H314: Causes severe skin

Skin Corrosion/Irritation Category 1B

burns and eye damage.[2][3]

- o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure.[2][3]

Hazardous to the Aquatic H400: Very toxic to aquatic life.
) Category 1

Environment (Acute) [3]

Hazardous to the Aquatic H410: Very toxic to aquatic life
) ) Category 1 ) )

Environment (Chronic) with long lasting effects.[2][3]

UN Number 1895 Phenylmercuric nitrate

DOT Hazard Class 6.1 Poison[6]

Logistical and Operational Disposal Plan

The disposal of phenyl nitrate must be handled as a regulated hazardous waste stream.[1][7]
Do not pour phenyl nitrate down the drain or dispose of it in the regular trash.[8]

Step-by-Step Disposal Protocol:

e Waste Segregation and Collection:
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o Do not mix this waste with other chemical waste streams unless explicitly instructed to do
so by your EHS department.[9]

o Nitrates are incompatible with strong acids, strong reducing agents, powdered metals, and
other reactive substances.[7]

o Collect waste in a designated, compatible container. A glass or polyethylene-lined steel
container is often suitable.[9]

o Ensure the container has a secure, tight-fitting lid and is clearly labeled as "Hazardous
Waste" with the full chemical name ("Phenylmercuric Nitrate™).[7][10]

o Storage:

o Store the hazardous waste container in a cool, dry, well-ventilated area away from
incompatible substances.[5]

o The storage area should be a designated location, such as a satellite accumulation area
or a main hazardous waste storage area.

o Ensure the container is stored in secondary containment to prevent spills.[7]
» Arranging for Disposal:

o Contact your institution's EHS department to arrange for a pickup by a licensed hazardous
waste disposal company.[9]

o Provide the disposal company with all available information about the waste, including the
Safety Data Sheet (SDS).[9]

o The most likely method of disposal is high-temperature incineration at a permitted facility.
[91[10]

Emergency Procedures

Spill Response:

e Small Spills (<1 L):
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o Evacuate the immediate area and eliminate all ignition sources.[9]

o If you are trained and it is safe to do so, contain the spill using an inert absorbent material
such as vermiculite, dry sand, or earth. Do not use combustible materials like paper
towels.[7][9]

o Wearing appropriate PPE, carefully collect the absorbed material and contaminated
surfaces into a sealed, properly labeled container for hazardous waste disposal.[2][9]

e Large Spills (>1 L):

o Evacuate the spill area immediately.[7]

o Contact your institution's EHS department or emergency response team immediately.[7][9]
First Aid:
 Inhalation: Move the person to fresh air. Seek immediate medical attention.[5][9]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[5][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5][9]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Seek immediate medical attention.[5]

Disposal Workflow Diagram
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Phenyl Nitrate Disposal Workflow

Waste Generation

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate Waste
(Do not mix with incompatibles)

Use Designated, Labeled,
Compatible Waste Container

Store in a Cool, Dry,
Well-Ventilated Area
(Secondary Containment)

Follow Spill

Contact EHS for Pickup Response Protocol

Licensed Hazardous
Waste Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of phenyl nitrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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